Cas no 36829-83-1 (Methanesulfinic acid, 1,1-dichloro-, sodium salt (1:1))

• Product Name: Methanesulfinic acid, 1,1-dichloro-, sodium salt (1:1)
• CAS No: 36829-83-1
• MF: CH₂Cl₂O₂S?Na
• CID: 1479142
• Update Time: 2025-10-12

Methanesulfinic acid, 1,1-dichloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Methanesulfinic acid, dichloro-, sodium salt
• Natrium-dichlormethansulfinat
• Methanesulfinic acid, 1,1-dichloro-, sodium salt (1:1)

Additional information on Methanesulfinic acid, 1,1-dichloro-, sodium salt (1:1)

Methanesulfinic Acid, 1,1-Dichloro-, Sodium Salt (1:1): A Comprehensive Overview

Methanesulfinic acid, 1,1-dichloro-, sodium salt (1:1), also known by its CAS number 36829-83-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and versatile applications. This compound is a sodium salt of methanesulfinic acid with two chlorine atoms attached to the sulfur atom. Its chemical structure makes it highly reactive and suitable for various industrial and scientific uses.

The Methanesulfinic acid moiety in this compound plays a crucial role in its reactivity. Methanesulfinic acid is a sulfonic acid derivative with a sulfoxide group (-SO₂H), which contributes to its acidic nature. The presence of two chlorine atoms further enhances its reactivity, making it an excellent precursor for synthesizing other compounds. Recent studies have highlighted its potential in the pharmaceutical industry as an intermediate for drug development.

One of the most notable applications of methanesulfinic acid, 1,1-dichloro-, sodium salt (1:1) is in the field of organic synthesis. Its ability to act as a chlorinating agent has made it indispensable in the preparation of various chlorinated compounds. Researchers have explored its use in synthesizing biologically active molecules, including antibiotics and antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in producing chlorinated derivatives with potent antimicrobial properties.

In addition to its role in organic synthesis, this compound has found applications in materials science. The sodium salt form of methanesulfinic acid is particularly useful in the synthesis of advanced materials such as polymers and ceramics. Its ability to act as a Lewis acid catalyst has been leveraged in polymerization reactions, leading to the development of high-performance polymers with tailored properties.

Recent advancements in green chemistry have also brought methanesulfinic acid, 1,1-dichloro-, sodium salt (1:1) into focus as an environmentally friendly alternative to traditional reagents. Its use in catalytic processes reduces the need for hazardous chemicals, aligning with sustainability goals. A research article in Green Chemistry highlighted its application as a catalyst in the synthesis of bio-based plastics, showcasing its potential in eco-friendly material production.

The synthesis and characterization of this compound have been extensively studied. The preparation involves the reaction of methanesulfonic acid with chlorine gas under specific conditions to introduce the dichloro group. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies have provided valuable insights into its stability and reactivity under different conditions.

From an industrial perspective, methanesulfinic acid, 1,1-dichloro-, sodium salt (1:1) is widely used as an intermediate in the production of agrochemicals. Its ability to enhance the efficiency of herbicides and pesticides has made it a key component in agricultural chemistry. Recent research has focused on optimizing its application to minimize environmental impact while maintaining efficacy.

In conclusion, methanesulfinic acid, 1,1-dichloro-, sodium salt (CAS No: 36829-83-1) is a multifaceted compound with significant potential across various industries. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and green chemistry. As research continues to uncover new applications and optimize its use, this compound is poised to play an even greater role in advancing modern science and technology.